![molecular formula C21H20N2O8 B564582 Oxcarbazepine N-β-D-Glucuronide CAS No. 1260595-39-8](/img/no-structure.png)
Oxcarbazepine N-β-D-Glucuronide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Oxcarbazepine N-β-D-Glucuronide is a metabolite of Oxcarbazepine . It has a molecular weight of 428.39 and a molecular formula of C21H20N2O8 .
Molecular Structure Analysis
The molecular structure of Oxcarbazepine N-β-D-Glucuronide is derived from Oxcarbazepine . The molecular formula is C21H20N2O8 , but the specific structural details are not provided in the search results.Chemical Reactions Analysis
Oxcarbazepine is rapidly reduced by cytosolic enzymes in the liver to its active metabolite, MHD . This step is mediated by cytosolic arylketone reductases . MHD is then eliminated by conjugation with glucuronic acid .Physical And Chemical Properties Analysis
Oxcarbazepine N-β-D-Glucuronide has a molecular weight of 428.39 . The absorption of Oxcarbazepine is complete . In plasma after a single oral administration of Oxcarbazepine, the mean apparent elimination half-life (t½) of MHD in adults was 8–9 hours . At steady state, MHD displays predictable linear pharmacokinetics at doses ranging from 300 to 2400mg .Mechanism of Action
Safety and Hazards
properties
CAS RN |
1260595-39-8 |
---|---|
Product Name |
Oxcarbazepine N-β-D-Glucuronide |
Molecular Formula |
C21H20N2O8 |
Molecular Weight |
428.397 |
IUPAC Name |
(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(5-oxo-6H-benzo[b][1]benzazepine-11-carbonyl)amino]oxane-2-carboxylic acid |
InChI |
InChI=1S/C21H20N2O8/c24-14-9-10-5-1-3-7-12(10)23(13-8-4-2-6-11(13)14)21(30)22-19-17(27)15(25)16(26)18(31-19)20(28)29/h1-8,15-19,25-27H,9H2,(H,22,30)(H,28,29)/t15-,16-,17+,18-,19+/m0/s1 |
InChI Key |
WWQCHHFYIDCMSO-QXCZDIPSSA-N |
SMILES |
C1C2=CC=CC=C2N(C3=CC=CC=C3C1=O)C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O |
synonyms |
5-(Aminocarbonyl)-5H-dibenz[b,f]azepin-10-yl N-β-D-Glucopyranosiduronic Acid; 1-Deoxy-1-[[(10,11-dihydro-10-oxo-5H-dibenz[b,f]azepin-5-yl)carbonyl]amino]-β-D-glucopyranuronic Acid; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.